Cas no 19263-11-7 (2-Methylbenzylsuccinic Acid)

• Product Name: 2-Methylbenzylsuccinic Acid
• CAS No: 19263-11-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 882205
• PubChem ID: 277927
• Update Time: 2025-06-12

2-Methylbenzylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylphenyl)methyl]butanedioic acid
• (+/-)-2-(1'-methylallyl)aniline
• (2-Methyl-benzyl)-bernsteinsaeure
• (2-methyl-benzyl)-succinic acid
• (2-Methylbenzyl)succinic acid
• (o-methylbenzyl)succinic acid
• 2-(1-chloroethyl)-pyridine
• 2-(1-Chloro-ethyl)pyridine
• 2-(1-Chloro-ethyl)-pyridine
• 2-(1'-Methylallyl)-anilin
• 2-(but-3-en-2-yl)aniline
• 2-Methylbenzylsuccinic acid
• AK-53313
• CTK8G4876
• KB-13637
• rac-2-(1-chloroethyl)-pyridine
• rac-2-(1'-Methylallyl)anilin
• SR-01000215245-1
• AKOS021984360
• NSC126994
• NSC-126994
• Butanedioic acid, 2-((2-methylphenyl)methyl)-
• Oprea1_580439
• SCHEMBL7299030
• Cambridge id 5628499
• AB01317232-02
• 2-(2-methylbenzyl)butanedioic acid
• BIM-0006163.P001
• CBMicro_006202
• STL443580
• 494FR0ZE11
• CB08439
• UNII-494FR0ZE11
• O-Methylbenzylsuccinic acid
• 19263-11-7
• EN300-1608307
• NCGC00321971-01
• SR-01000215245
• Q27259221
• 2-[(2-methylphenyl)methyl]butanedioicacid
• AKOS001600558
• G71634
• 2-(2-methylbenzyl)succinic acid
• Succinic acid, (O-methylbenzyl)-
• DTXSID50971716
• SMSF0006542
• CS-0235763
• 2-Methylbenzylsuccinic Acid

• Inchi： 1S/C12H14O4/c1-8-4-2-3-5-9(8)6-10(12(15)16)7-11(13)14/h2-5,10H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： WFWVINOHIVDSEV-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.71300

Additional information on 2-Methylbenzylsuccinic Acid

Introduction to 2-Methylbenzylsuccinic Acid (CAS No: 19263-11-7) and Its Emerging Applications in Chemical and Biomedical Research

2-Methylbenzylsuccinic acid, identified by the chemical abstracts service number 19263-11-7, is a significant organic compound that has garnered considerable attention in the fields of pharmaceutical chemistry, material science, and biomedicine. This compound, characterized by its unique structural framework comprising a succinic acid moiety substituted with a methylbenzyl group, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for various research applications.

The molecular structure of 2-methylbenzylsuccinic acid consists of a benzylic group attached to the beta-carboxyl position of succinic acid. This structural motif not only imparts distinct reactivity but also opens up possibilities for diverse functionalization, making it a versatile intermediate in synthetic chemistry. The presence of both carboxylic acid functional groups and an aromatic ring enhances its utility in drug design and material synthesis.

In recent years, the interest in 2-methylbenzylsuccinic acid has been fueled by its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of novel bioactive molecules. The benzylic position serves as an attractive site for further derivatization, allowing chemists to develop compounds with tailored pharmacological properties. For instance, modifications at this position have been investigated for their ability to modulate enzyme activity and receptor binding, which are critical parameters in drug development.

One of the most compelling aspects of 2-methylbenzylsuccinic acid is its incorporation into peptide mimetics and peptidomimetics. The succinic acid backbone is known to mimic natural amino acids, providing a scaffold for designing molecules that can interact with biological targets without triggering immune responses. The benzyl group adds an additional layer of complexity, enabling fine-tuning of solubility and metabolic stability. Such features are particularly valuable in the development of targeted therapies for neurological disorders, where precise molecular interactions are essential.

Recent advancements in computational chemistry have further highlighted the significance of 2-methylbenzylsuccinic acid. Molecular modeling studies have demonstrated its potential as a ligand in metal-organic frameworks (MOFs), where its carboxyl groups can act as coordination sites for metal ions. This capability has implications for the development of novel catalysts and sensors, which are critical in environmental remediation and industrial processes.

The compound's role in biomedicine extends beyond drug design. Researchers have been investigating its potential as a chiral auxiliary in asymmetric synthesis, where its rigid structure can direct stereochemical outcomes favorably. This has opened up new avenues for producing enantiomerically pure compounds, which are often required for therapeutic efficacy and minimal side effects.

Moreover, 2-methylbenzylsuccinic acid has shown promise in materials science, particularly in the development of polymers and coatings. Its ability to form stable esters and amides makes it an excellent candidate for creating high-performance materials with enhanced durability and functionality. These materials find applications in automotive components, aerospace engineering, and biomedical devices.

The synthesis of 2-methylbenzylsuccinic acid itself is another area of active research. Traditional methods involve multi-step organic transformations that can be costly and environmentally unfriendly. However, recent innovations in green chemistry have led to more sustainable routes, including biocatalytic approaches that utilize enzymes to facilitate key reactions under mild conditions. Such advancements align with global efforts to reduce the environmental footprint of chemical manufacturing.

In conclusion, 2-methylbenzylsuccinic acid (CAS No: 19263-11-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and catalysis. As research continues to uncover new functionalities and synthetic pathways, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.